Cas no 2027640-75-9 (5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane)

• Product Name: 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane
• CAS No: 2027640-75-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6212042
• PubChem ID: 165717246
• Update Time: 2025-07-18

5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane Chemical and Physical Properties

Names and Identifiers

• 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane
• 5'-ethyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-oxolane]
• EN300-1076526
• 2027640-75-9

• Inchi： 1S/C12H17NO2/c1-2-9-7-12(8-15-9)10-4-6-14-11(10)3-5-13-12/h4,6,9,13H,2-3,5,7-8H2,1H3
• InChI Key： GBESGNIZJICGHZ-UHFFFAOYSA-N
• SMILES： O1CC2(C3C=COC=3CCN2)CC1CC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.4Ų

Additional information on 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane

Introduction to 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane (CAS No. 2027640-75-9)

5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by the CAS number 2027640-75-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic development. The spirocyclic structure of this compound contributes to its distinct chemical and pharmacological characteristics, making it a subject of interest for researchers exploring novel molecular architectures.

The chemical structure of 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane features a fused system of a furan ring and a pyridine ring connected through a spiro carbon atom. This spirocyclic core is flanked by an ethyl substituent at the 5' position and an oxolane moiety at the 4,3' positions. Such structural motifs are often associated with enhanced binding affinity and selectivity in biological targets, which makes this compound an attractive candidate for further pharmacological exploration.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple hydrogen bonding interactions and favorable pharmacokinetic properties. The presence of both furan and pyridine rings in 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane suggests potential interactions with biological receptors that could modulate various physiological processes. This has led to its investigation as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that spirocyclic compounds can interact with neurotransmitter receptors in the brain, potentially offering therapeutic benefits for conditions such as epilepsy, depression, and neurodegenerative diseases. The unique structural features of 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane, including its spirocyclic core and functional groups like the ethyl substituent and oxolane ring, make it a promising candidate for further investigation in this area.

Furthermore, the compound has shown promise in preclinical studies as a potential scaffold for developing new antimicrobial agents. The structural complexity of 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane allows it to interact with bacterial enzymes and receptors in unique ways, potentially leading to the discovery of novel antibiotics with improved efficacy and reduced resistance profiles. This has attracted significant interest from researchers working on combating antibiotic-resistant pathogens.

The synthesis of 5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane presents both challenges and opportunities for medicinal chemists. The spirocyclic core requires precise stereocontrol during synthesis to ensure the correct configuration of the molecule. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex structures with high yields and purity. These advancements have enabled researchers to explore derivatives of this compound with modified functional groups to optimize its biological activity.

In conclusion,5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane (CAS No. 2027640-75-9) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique spirocyclic framework and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and developing novel antimicrobial agents. As research continues to uncover new applications for this compound,5'-ethyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-oxolane is poised to play an important role in the development of next-generation therapeutics.